![molecular formula C24H17ClN2O3 B3739675 N-[4-(benzoylamino)phenyl]-5-(4-chlorophenyl)-2-furamide](/img/structure/B3739675.png)
N-[4-(benzoylamino)phenyl]-5-(4-chlorophenyl)-2-furamide
Overview
Description
N-[4-(benzoylamino)phenyl]-5-(4-chlorophenyl)-2-furamide, also known as BCF, is a small molecule that has gained significant attention in the scientific community due to its potential applications in various fields of research. BCF is a furamide derivative that has been synthesized through a multi-step process, and it is known for its unique chemical properties that make it an excellent candidate for various scientific applications.
Mechanism of Action
The mechanism of action of N-[4-(benzoylamino)phenyl]-5-(4-chlorophenyl)-2-furamide is still not fully understood, but it is believed to act through multiple pathways. N-[4-(benzoylamino)phenyl]-5-(4-chlorophenyl)-2-furamide has been found to inhibit the growth of cancer cells by inducing apoptosis, which is a process of programmed cell death. N-[4-(benzoylamino)phenyl]-5-(4-chlorophenyl)-2-furamide has also been found to inhibit the activity of certain enzymes that are involved in the inflammatory response, leading to a reduction in inflammation.
Biochemical and Physiological Effects:
N-[4-(benzoylamino)phenyl]-5-(4-chlorophenyl)-2-furamide has been found to have several biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and reduction of inflammation. N-[4-(benzoylamino)phenyl]-5-(4-chlorophenyl)-2-furamide has also been found to have an effect on the expression of certain genes that are involved in cancer development and progression.
Advantages and Limitations for Lab Experiments
One of the main advantages of using N-[4-(benzoylamino)phenyl]-5-(4-chlorophenyl)-2-furamide in lab experiments is its potent activity against cancer cells and its ability to reduce inflammation. N-[4-(benzoylamino)phenyl]-5-(4-chlorophenyl)-2-furamide is also relatively easy to synthesize and can be obtained in large quantities. However, one of the limitations of using N-[4-(benzoylamino)phenyl]-5-(4-chlorophenyl)-2-furamide is its complex synthesis method, which requires expertise in organic chemistry. Additionally, the mechanism of action of N-[4-(benzoylamino)phenyl]-5-(4-chlorophenyl)-2-furamide is still not fully understood, which can limit its potential applications in certain fields of research.
Future Directions
There are several future directions for the research and development of N-[4-(benzoylamino)phenyl]-5-(4-chlorophenyl)-2-furamide. One potential direction is the further investigation of its anticancer activity, particularly in combination with other chemotherapeutic agents. Another potential direction is the study of its anti-inflammatory activity in animal models of inflammation. Additionally, the development of new synthetic methods for N-[4-(benzoylamino)phenyl]-5-(4-chlorophenyl)-2-furamide could lead to the discovery of new derivatives with improved activity and selectivity. Overall, N-[4-(benzoylamino)phenyl]-5-(4-chlorophenyl)-2-furamide is a promising molecule with significant potential for various scientific applications, and further research is needed to fully understand its mechanism of action and potential applications.
Scientific Research Applications
N-[4-(benzoylamino)phenyl]-5-(4-chlorophenyl)-2-furamide has been extensively studied for its potential applications in various fields of scientific research. One of the primary applications of N-[4-(benzoylamino)phenyl]-5-(4-chlorophenyl)-2-furamide is in the field of medicinal chemistry, where it has been found to exhibit potent anticancer activity. N-[4-(benzoylamino)phenyl]-5-(4-chlorophenyl)-2-furamide has also been studied for its potential use as an anti-inflammatory agent, and it has shown promising results in preclinical studies.
properties
IUPAC Name |
N-(4-benzamidophenyl)-5-(4-chlorophenyl)furan-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H17ClN2O3/c25-18-8-6-16(7-9-18)21-14-15-22(30-21)24(29)27-20-12-10-19(11-13-20)26-23(28)17-4-2-1-3-5-17/h1-15H,(H,26,28)(H,27,29) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ONGSGRDECPKSPF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)NC2=CC=C(C=C2)NC(=O)C3=CC=C(O3)C4=CC=C(C=C4)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H17ClN2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
416.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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